Cas no 62383-63-5 (Benzenesulfonic acid,4-[[3,5-dimethyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]azo]-)

• Product Name: Benzenesulfonic acid,4-[[3,5-dimethyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]azo]-
• CAS No: 62383-63-5
• MF: C₁₇H₁₅N₅O₅S
• MW: 401.396501779556
• CID: 446779
• Update Time: 2024-01-29

Benzenesulfonic acid,4-[[3,5-dimethyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]azo]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-[[3,5-dimethyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]azo]-
• Benzenesulfonic acid, 4-[2-[3,5-dimethyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]diazenyl]-

• Inchi： 1S/C17H15N5O5S/c1-11-17(19-18-13-3-9-16(10-4-13)28(25,26)27)12(2)21(20-11)14-5-7-15(8-6-14)22(23)24/h3-10H,1-2H3,(H,25,26,27)
• InChI Key： IEPIMDAKECAYKZ-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)=CC=C(N=NC2=C(C)N(C3=CC=C([N+]([O-])=O)C=C3)N=C2C)C=C1

Computed Properties

• Exact Mass: 401.07955

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Melting Point: 261 °C
• PSA: 140.05
• pka: -1.11±0.50(Predicted)